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Compound of Interest

Compound Name: Hexamethylenediisocyanate

Cat. No.: B165251

For Researchers, Scientists, and Drug Development Professionals

Hexamethylene diisocyanate (HDI), with the CAS number 822-06-0, is an aliphatic diisocyanate
that serves as a critical building block in the production of high-performance polyurethane
products. Its unique properties, including excellent resistance to ultraviolet radiation, abrasion,
and weathering, make it a preferred raw material for durable coatings, adhesives, and
elastomers.[1][2] However, its high reactivity also presents significant health hazards,
necessitating a thorough understanding of its properties and safe handling procedures. This
technical guide provides an in-depth overview of the core physicochemical properties,
analytical methods, and toxicological pathways of Hexamethylene diisocyanate.

Core Physicochemical and Toxicological Properties

A summary of the key quantitative data for Hexamethylene diisocyanate is presented in the
tables below for easy reference and comparison.

Table 1: Physicochemical Properties of Hexamethylene
Diisocyanate
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Property Value Reference

CAS Number 822-06-0 [3]

Molecular Formula CsH12N202 [1][3]

Molecular Weight 168.2 g/mol [11[3]

Appearance C.:olc')rless to slightly yellow (1]
liquid

Odor Sharp, pungent [3][5]

Melting Point -67 °C (-89 °F) [31[4]

Boiling Point 255 °C (491 °F) [3]

Density 1.047 g/lcm3 at 25 °C [3]

Vapor Pressure

0.05 mmHg at 25 °C

[1]3]

Flash Point

130 - 140 °C (266 - 284 °F)

[3]

Autoignition Temperature

454 °C (849.2 °F)

[6]

Water Solubility

Reacts with water

[4]115]

Explosive Limits

Lower: 0.9 Vol %, Upper: 9.5
Vol %

[6]

Table 2: Toxicological Data for Hexamethylene

Diisocyanate
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Parameter Value Species Reference
Oral LD50 738 mg/kg Rat [6]

Dermal LD50 593 mg/kg Rat [6]
Inhalation LC50 (4h) 0.124 mg/L (ATE) Rat [6]

Skin Causes skin irritation [6]

Corrosion/Irritation

Serious Eye Causes serious eye

[6]

Damage/Irritation irritation

May cause allergy or

Respiratory asthma symptoms or 6]
Sensitization breathing difficulties if
inhaled

. o May cause an allergic
Skin Sensitization ] ) [6]
skin reaction

Table 3: Occupational Exposure Limits for

Hexamethylene Diisocyanate

Organization Limit Value

NIOSH REL TWA (10-hour) 0.005 ppm (0.035 mg/m3)
Ceiling (10-minute) 0.020 ppm (0.140 mg/m3)

ACGIH TLV TWA (8-hour) 0.005 ppm

OSHA PEL Not established

Industrial Applications and Significance

Hexamethylene diisocyanate is a key component in the synthesis of polyurethane materials. Its
primary applications include:
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» Coatings and Paints: HDI is extensively used as a crosslinking agent in two-component
polyurethane coating systems, particularly for automotive and industrial applications where
high durability, chemical resistance, and UV stability are required.[1]

o Adhesives and Sealants: It enhances the bonding strength and flexibility of various adhesive
formulations.[2]

o Elastomers: HDI contributes to the production of flexible and resilient polyurethane
elastomers used in the automotive and construction industries.[2]

Experimental Protocols
Determination of Isocyanate (NCO) Content by Titration

This method determines the percentage of reactive isocyanate groups in a sample by reacting
them with an excess of di-n-butylamine and then back-titrating the unreacted amine with a
standardized solution of hydrochloric acid.

Reagents:

Di-n-butylamine solution (0.2 N in dry toluene or THF)

Standardized hydrochloric acid (0.5 N, aqueous)

Toluene or Tetrahydrofuran (THF), anhydrous

2-Propanol (Isopropyl alcohol)

Bromphenol blue indicator solution

Procedure:

o Accurately weigh approximately 2-5 g of the sample into a 250 mL Erlenmeyer flask.

e Add 25 mL of the di-n-butylamine solution to the flask.

o Add a magnetic stir bar, stopper the flask, and stir the mixture for 15 minutes to allow for the
reaction to complete.
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Add 150 mL of 2-propanol to the flask.

Add a few drops of bromphenol blue indicator.

Titrate the solution with the standardized 0.5 N hydrochloric acid solution until the color
changes from blue to a yellow-green endpoint.

Perform a blank titration using the same procedure but without the sample.

Calculate the %NCO using the following formula:
%NCO = [(V_blank - V_sample) * N_HCI * 4.202] / W_sample
Where:

o V_blank = Volume of HCI used for the blank titration (mL)

[¢]

V_sample = Volume of HCI used for the sample titration (mL)

[e]

N_HCI = Normality of the HCI solution

o

W_sample = Weight of the sample (g)

[¢]

4.202 is a constant derived from the molecular weight of the NCO group.

Analysis of Airborne Hexamethylene Diisocyanate
(OSHA Method 42)

This method is used for the determination of airborne HDI in the workplace. It involves
collecting air samples on a filter impregnated with a derivatizing agent, followed by analysis
using High-Performance Liquid Chromatography (HPLC).

Materials:
e Personal air sampling pump

e 37-mm glass fiber filters coated with 1-(2-pyridyl)piperazine (1-2 PP)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Three-piece 37-mm cassettes

e HPLC system with UV or fluorescence detector

o Acetonitrile, HPLC grade

o Dimethyl sulfoxide (DMSO), HPLC grade

¢ Ammonium acetate

e Glacial acetic acid

Procedure:

Sample Collection:

o Calibrate a personal air sampling pump to a flow rate of approximately 1 L/min.

o Assemble a sampling train by placing a 1-2 PP coated filter in a three-piece cassette. For
open-face sampling, remove the inlet section of the cassette.

o Attach the cassette to the sampling pump and place it in the breathing zone of the worker.

o Collect an air sample for a known period, typically between 15 minutes and 4 hours. The
total sample volume should be between 60 to 240 liters.

o After sampling, cap the cassette and send it to the laboratory for analysis.

Sample Preparation and Analysis:

o Extract the filter with a solution of 90:10 (v/v) acetonitrile:DMSO.

e Analyze the extract by HPLC.

o Column: A C18 or polar-modified column is typically used.

o Mobile Phase: A buffered acetonitrile/water mixture.
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o Detection: UV detection at 254 nm or fluorescence detection with excitation at 240 nm and
emission at 370 nm.

e Prepare a calibration curve using standards of the HDI-1-2 PP derivative.

e Quantify the amount of HDI in the sample by comparing its peak area to the calibration
curve.

Visualizations
Signaling Pathway of HDI-Induced Respiratory
Sensitization
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Caption: Simplified signaling pathway of HDI-induced respiratory sensitization and asthma.

Experimental Workflow for Airborne HDI Analysis

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b165251?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundatio

nal & Exploratory
Check Availability & Pricing

Sample Collection

Air Sampling
(1 L/min)

1-2 PP Coated Filter

Sample Pfeparation

Solvent Extraction

(ACN:DMSO)

Instrumental Analysis

HPLC Separation

UV or Fluorescence
Detection

<~
AN

Data Processing

Calibration Curve

Quantification of HDI

Click to download full resolution via product page

Caption: General experimental workflow for the analysis of airborne Hexamethylene

diisocyanate.

Logical Relationship of HDI Industrial Uses
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Caption: Logical relationship illustrating the primary industrial applications of Hexamethylene
diisocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexamethylene Diisocyanate (CAS 822-06-0): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165251#hexamethylenediisocyanate-cas-number-
822-06-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b165251#hexamethylenediisocyanate-cas-number-822-06-0-properties
https://www.benchchem.com/product/b165251#hexamethylenediisocyanate-cas-number-822-06-0-properties
https://www.benchchem.com/product/b165251#hexamethylenediisocyanate-cas-number-822-06-0-properties
https://www.benchchem.com/product/b165251#hexamethylenediisocyanate-cas-number-822-06-0-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165251?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

